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Compound of Interest

Compound Name: 4-(Trifluoromethyl)phenylhydrazine

Cat. No.: B1295192

Essential Safety and Handling Guide for 4-
(Trifluoromethyl)phenylhydrazine

This guide provides immediate and essential safety protocols for laboratory professionals
handling 4-(Trifluoromethyl)phenylhydrazine. Adherence to these procedures is critical to
ensure personal safety and proper disposal.

Chemical Identifier:
e Synonyms: 1-(4-Trifluoromethylphenyl)hydrazine, p-Trifluoromethylphenylhydrazine

e CAS Number: 368-90-1

Hazard Identification and Personal Protective
Equipment (PPE)

4-(Trifluoromethyl)phenylhydrazine is classified as hazardous. It is harmful if swallowed, in
contact with skin, or inhaled, and causes skin and serious eye irritation.[1][2][3][4][5] It may also
cause respiratory irritation.[4][6][7][8]

Quantitative Data Summary:
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Property Value Reference
Molecular Formula C7H7F3N2 [9]
Molecular Weight 176.14 g/mol [9][10]
Melting Point 63-65 °C [10]

Boiling Point 118-122 °C at 17 mmHg [10]
Storage Temperature 2-8°C orunder -20°Cina [9][10]

freezer

Hazard Statements

H302, H312, H315, H319,
H332, H335

[BISI6IABIL [ 2]

Signal Word

Warning

[2107][8][10][12]

Recommended Personal Protective Equipment (PPE):

Protection Type

Specification

Safety glasses with side-shields or goggles. A

Eye/Face face shield may be necessary for larger
quantities.[6][10]
Chemical-resistant gloves (e.g., nitrile rubber).
Skin [1][10] Wear appropriate protective clothing to

prevent skin exposure.[1][6]

Respiratory

A NIOSH/MSHA or European Standard EN 149

approved respirator (e.g., N95 dust mask) if

exposure limits are exceeded or if irritation is

experienced.[1][10]

Operational and Disposal Plans

Step-by-Step Handling Protocol:

» Engineering Controls: Always handle 4-(Trifluoromethyl)phenylhydrazine in a well-

ventilated area.[6] For procedures with a risk of aerosol or dust generation, use a certified
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chemical fume hood.[2][3] Ensure an eyewash station and safety shower are readily
accessible.[1]

e Donning PPE: Before handling, put on all required PPE as specified in the table above.

o Dispensing: Carefully weigh and dispense the chemical, avoiding the generation of dust.[6]
Use non-sparking tools.[7]

o During Use: Avoid all personal contact, including inhalation.[6] Do not eat, drink, or smoke in
the handling area.[2][6] Keep the container tightly closed when not in use.[2][6]

o After Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling.[2][6] Launder contaminated clothing before reuse.[6]

Spill Response Protocol:
e Immediate Action: Evacuate the area if the spill is large. Alert personnel in the vicinity.

o Containment (Minor Spills): For small dry spills, carefully sweep or vacuum up the material,
avoiding dust generation, and place it into a suitable, sealed, and labeled disposal container.

[1]31[6]

o Containment (Major Spills): For larger spills, prevent the material from entering drains or
waterways.[6]

o Decontamination: After the material is collected, wash the spill area with large amounts of
water.[6]

o PPE: Wear full PPE, including respiratory protection, during the entire cleanup process.[6]
Disposal Plan:

All waste, including the chemical itself, contaminated materials (e.g., paper towels, gloves), and
empty containers, must be disposed of as hazardous waste.

o Waste Collection: Place all waste materials in a clearly labeled, sealed container.
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» Disposal: Dispose of the waste container through an authorized hazardous or special waste
collection point, in accordance with local, state, and federal regulations.[2][6] Do not dispose
of it down the drain.

Emergency First Aid Procedures

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . . .

upper and lower eyelids.[1] Seek immediate

medical attention.[2][6]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) o
clothing and shoes.[1] Seek medical attention if

irritation occurs or persists.[6]

Move the victim to fresh air immediately.[1][7] If

breathing is difficult, give oxygen. If not

Inhalation . . - o
breathing, give artificial respiration.[1][7] Seek
immediate medical attention.[2][3]
Do NOT induce vomiting.[2][3] Rinse mouth with
) water.[7] Never give anything by mouth to an
Ingestion ] o
unconscious person.[7] Call a physician or
poison control center immediately.[2][3][6]
Diagrams:
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Safe Handling Workflow for 4-(Trifluoromethyl)phenylhydrazine
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Caption: Workflow for safely handling 4-(Trifluoromethyl)phenylhydrazine.
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Key Safety Precautions
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Caption: Logical relationship of key safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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